![molecular formula C23H29ClFN3O B6045413 1-[1-(4-chloro-3-fluorobenzyl)-3-piperidinyl]-4-(4-methoxyphenyl)piperazine](/img/structure/B6045413.png)
1-[1-(4-chloro-3-fluorobenzyl)-3-piperidinyl]-4-(4-methoxyphenyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[1-(4-chloro-3-fluorobenzyl)-3-piperidinyl]-4-(4-methoxyphenyl)piperazine is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as the CFMP compound. The CFMP compound has been synthesized using various methods, and its mechanism of action has been studied in detail. In
Mechanism of Action
The CFMP compound acts as a selective serotonin reuptake inhibitor (SSRI) and a 5-HT1A receptor agonist. The compound inhibits the reuptake of serotonin, leading to increased serotonin levels in the brain. The compound also activates the 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and pain.
Biochemical and Physiological Effects:
The CFMP compound has been shown to have the following biochemical and physiological effects:
1. Increased serotonin levels in the brain: The compound inhibits the reuptake of serotonin, leading to increased serotonin levels in the brain.
2. Activation of the 5-HT1A receptor: The compound activates the 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and pain.
3. Antidepressant effects: The compound has been shown to have antidepressant effects in animal models.
4. Anxiolytic effects: The compound has been shown to have anxiolytic effects in animal models.
5. Anti-addictive effects: The compound has been shown to have anti-addictive effects in animal models.
6. Analgesic effects: The compound has been shown to have analgesic effects in animal models.
Advantages and Limitations for Lab Experiments
The CFMP compound has several advantages and limitations for lab experiments, including the following:
Advantages:
1. The compound has been extensively studied in animal models, making it a useful tool for studying the mechanisms of depression, anxiety, addiction, and pain.
2. The compound has a well-defined mechanism of action, making it a useful tool for studying the serotonin system.
3. The compound has been shown to have low toxicity in animal models, making it a safe tool for studying the effects of serotonin on the brain.
Limitations:
1. The compound has not been extensively studied in humans, making it difficult to extrapolate the results of animal studies to humans.
2. The compound has not been approved for human use, making it difficult to conduct clinical trials.
3. The compound has a complex synthesis method, making it difficult to produce in large quantities.
Future Directions
The CFMP compound has several potential future directions, including the following:
1. Clinical trials: The compound could be tested in clinical trials to determine its efficacy and safety in humans.
2. Development of new antidepressants: The CFMP compound could be used as a starting point for the development of new antidepressants.
3. Development of new anxiolytics: The CFMP compound could be used as a starting point for the development of new anxiolytics.
4. Development of new anti-addictive drugs: The CFMP compound could be used as a starting point for the development of new anti-addictive drugs.
5. Development of new analgesics: The CFMP compound could be used as a starting point for the development of new analgesics.
Conclusion:
In conclusion, the CFMP compound is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. The compound has a well-defined mechanism of action and has been extensively studied in animal models. The compound has several advantages and limitations for lab experiments and has several potential future directions, including clinical trials and the development of new antidepressants, anxiolytics, anti-addictive drugs, and analgesics.
Synthesis Methods
The CFMP compound has been synthesized using various methods, including the following:
1. The reaction of 4-chloro-3-fluorobenzylamine with 4-methoxyphenylpiperazine in the presence of a reducing agent.
2. The reaction of 4-chloro-3-fluorobenzylamine with 1-benzylpiperidin-4-ol in the presence of a reducing agent.
3. The reaction of 4-chloro-3-fluorobenzylamine with 1-benzylpiperidin-4-one in the presence of a reducing agent.
Scientific Research Applications
The CFMP compound has been studied for its potential therapeutic applications in various areas, including the following:
1. Treatment of depression: The CFMP compound has been shown to have antidepressant effects in animal models.
2. Treatment of anxiety: The CFMP compound has been shown to have anxiolytic effects in animal models.
3. Treatment of addiction: The CFMP compound has been shown to have anti-addictive effects in animal models.
4. Treatment of pain: The CFMP compound has been shown to have analgesic effects in animal models.
Properties
IUPAC Name |
1-[1-[(4-chloro-3-fluorophenyl)methyl]piperidin-3-yl]-4-(4-methoxyphenyl)piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H29ClFN3O/c1-29-21-7-5-19(6-8-21)27-11-13-28(14-12-27)20-3-2-10-26(17-20)16-18-4-9-22(24)23(25)15-18/h4-9,15,20H,2-3,10-14,16-17H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DBSDWFUDLSPVHF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2CCN(CC2)C3CCCN(C3)CC4=CC(=C(C=C4)Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H29ClFN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.